Cas no 941911-71-3 (N-(3-methoxyphenyl)methyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(3-methoxyphenyl)methyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide
• CAS No: 941911-71-3
• MF: C₁₉H₂₄N₂O₄S₂
• MW: 408.534862518311
• CID: 5919646
• PubChem ID: 16826874
• Update Time: 2025-06-08

N-(3-methoxyphenyl)methyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methoxyphenyl)methyl]-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• 2-Piperidineacetamide, N-[(3-methoxyphenyl)methyl]-1-(2-thienylsulfonyl)-
• 941911-71-3
• F2267-0579
• AKOS024634160
• N-(3-methoxybenzyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide
• N-[(3-methoxyphenyl)methyl]-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• N-(3-methoxyphenyl)methyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide

• Inchi： 1S/C19H24N2O4S2/c1-25-17-8-4-6-15(12-17)14-20-18(22)13-16-7-2-3-10-21(16)27(23,24)19-9-5-11-26-19/h4-6,8-9,11-12,16H,2-3,7,10,13-14H2,1H3,(H,20,22)
• InChI Key： QNRFFZLBZIELIF-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1CC(NCC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 408.11774960g/mol
• Monoisotopic Mass: 408.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• pka: 15.69±0.46(Predicted)

Additional information on N-(3-methoxyphenyl)methyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide

Introduction to Compound CAS No. 941911-71-3: N-(3-methoxyphenyl)methyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide

The compound with CAS No. 941911-71-3, known as N-(3-methoxyphenyl)methyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic properties.

N-(3-methoxyphenyl)methyl group is a key structural component of this compound, contributing to its aromatic stability and potential for interaction with biological systems. The presence of the thiophene ring further enhances its electronic properties, making it a versatile building block for various chemical reactions. Recent studies have highlighted the importance of such heterocyclic systems in modulating the bioavailability and efficacy of therapeutic agents.

The piperidine ring within this molecule plays a crucial role in determining its conformational flexibility and ability to form hydrogen bonds, which are essential for its interactions with target biomolecules. The sulfonyl group attached to the thiophene ring introduces additional polarity, which can influence the molecule's solubility and distribution within biological systems. These features collectively make this compound a valuable candidate for exploring novel drug delivery systems and targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding affinities of N-(3-methoxyphenyl)methyl-2-1-(thiophene-2-sulfonyl)piperidin-2-ylacetamide with various protein targets. Molecular docking studies have revealed that this compound exhibits strong binding interactions with key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising candidate for treating conditions requiring intracellular drug action.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of microwave-assisted synthesis has been reported to significantly improve the reaction yield and purity of the final product. Such optimizations are critical for scaling up production to meet the demands of preclinical and clinical trials.

Another area of active research revolves around the modification of this compound's structure to enhance its pharmacokinetic profile. For instance, introducing additional functional groups or altering the substituents on the aromatic rings can modulate its absorption, distribution, metabolism, and excretion (ADME) properties. These modifications are essential for developing drugs with improved efficacy and reduced toxicity.

Moreover, the integration of N-(3-methoxyphenyl)methyl groups into larger molecular frameworks has opened new avenues for exploring supramolecular chemistry. Researchers have demonstrated that this compound can self-assemble into nanostructures under specific conditions, which could find applications in drug delivery systems and nanotechnology-based therapeutics.

In conclusion, N-(3-methoxyphenyl)methyl-2-1-(thiophene-2-sulfonyl)piperidin-2-y acetamide (CAS No. 94191178) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and computational methodologies, positions it as a key player in the development of next-generation pharmaceuticals and advanced materials.